Cas no 150840-94-1 (Methyl 10-aminodecanoate hydrochloride)

• Product Name: Methyl 10-aminodecanoate hydrochloride
• CAS No: 150840-94-1
• MF: C₁₁H₂₄ClNO₂
• MW: 237.766762733459
• CID: 4602973
• PubChem ID: 19371992
• Update Time: 2025-06-13

Methyl 10-aminodecanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 10-aminodecanoate hydrochloride
• methyl 10-aminodecanoate;hydrochloride
• SCHEMBL9130242
• methyl10-aminodecanoatehydrochloride
• AKOS034181905
• 10-Amino-decanoic acid methyl ester HCl
• Z3221366174
• 150840-94-1
• EN300-1719579
• CS-0129108
• Methyl 10-aminodecanoate hydrochloride

• Inchi： 1S/C11H23NO2.ClH/c1-14-11(13)9-7-5-3-2-4-6-8-10-12;/h2-10,12H2,1H3;1H
• InChI Key： MPWWIVJMUGWJOD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CCCCCCCCCN)=O

Computed Properties

• Exact Mass: 237.1495567 g/mol
• Monoisotopic Mass: 237.1495567 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Molecular Weight: 237.77

Additional information on Methyl 10-aminodecanoate hydrochloride

Introduction to Methyl 10-aminodecanoate Hydrochloride (CAS No. 150840-94-1)

Methyl 10-aminodecanoate hydrochloride, with the chemical formula C₁₁H₂₃NO₂·HCl, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This compound, identified by its unique CAS number 150840-94-1, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic organic chemistry.

The structure of methyl 10-aminodecanoate hydrochloride features a decanoate ester group linked to an amine function, which is further protonated to form the hydrochloride salt. This structural motif makes it a versatile building block for the synthesis of more complex molecules, particularly in the realm of peptidomimetics and bioactive small molecules. The presence of both amine and ester functionalities allows for diverse chemical modifications, making it a valuable reagent in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Methyl 10-aminodecanoate hydrochloride has been explored as a precursor in the synthesis of molecules that target specific enzymes and receptors. For instance, its structural framework has been utilized in the design of inhibitors for enzymes involved in inflammation and metabolic disorders. The compound's ability to serve as a scaffold for further derivatization has made it a focal point in academic and industrial research.

One of the most compelling aspects of methyl 10-aminodecanoate hydrochloride is its role in the development of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The compound's ability to incorporate into peptide-like structures while maintaining stability and bioactivity has made it a valuable tool in this area. Researchers have reported the use of methyl 10-aminodecanoate hydrochloride to create novel ligands that interact with target proteins, offering potential therapeutic benefits.

The synthesis of methyl 10-aminodecanoate hydrochloride involves multi-step organic reactions, typically starting from readily available decanoic acid derivatives. The esterification followed by amidation or reductive amination introduces the desired functional groups. The final step involves conversion to the hydrochloride salt to enhance solubility and stability, which is crucial for pharmaceutical applications. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to optimize yields and purity.

Recent studies have highlighted the compound's potential in drug discovery pipelines. For example, researchers have investigated its derivatives as candidates for treating neurological disorders by targeting specific neurotransmitter receptors. The amine group provides a site for selective binding interactions, while the hydrophobic decanoate moiety allows for optimal membrane penetration. This balance has led to promising results in preclinical studies, where methyl 10-aminodecanoate hydrochloride-based compounds have shown efficacy in animal models.

The pharmaceutical industry has also explored methyl 10-aminodecanoate hydrochloride as an intermediate for producing prodrugs. Prodrugs are inactive compounds that are converted into active drugs within the body, often improving bioavailability and reducing side effects. The structural versatility of this compound allows it to be modified into prodrug formulations that release active therapeutic agents at targeted sites or times. This approach has been particularly useful in developing treatments for chronic diseases where sustained release is desired.

In addition to its pharmaceutical applications, methyl 10-aminodecanoate hydrochloride has found utility in biochemical research. Its role as a substrate or inhibitor in enzymatic reactions has provided insights into metabolic pathways and enzyme mechanisms. Researchers have used this compound to study enzymes involved in fatty acid metabolism, where modifications to its structure have revealed new therapeutic targets. Such findings contribute to our understanding of disease pathogenesis and inform the development of novel therapeutic strategies.

The analytical characterization of methyl 10-aminodecanoate hydrochloride is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and purity. These analytical methods are essential for ensuring that the compound meets stringent quality standards required for pharmaceutical use. Advanced spectroscopic techniques have also enabled detailed structural elucidation, aiding researchers in understanding its interactions with biological targets.

The safety profile of methyl 10-aminodecanoate hydrochloride is another important consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed during synthesis and application due to its reactivity with certain chemicals. Industrial-scale production requires adherence to good manufacturing practices (GMP) to ensure consistency and safety. Environmental impact assessments have also been conducted to evaluate waste management strategies associated with its production.

In conclusion, methyl 10-aminodecanoate hydrochloride (CAS No. 150840-94-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features make it an excellent precursor for synthesizing bioactive molecules, particularly peptidomimetics targeting various disease pathways. The compound's role in prodrug design and biochemical studies further underscores its importance as a versatile chemical entity. As research continues to uncover new applications, methyl 10-aminodecanoate hydrochloride is poised to remain a cornerstone in medicinal chemistry innovation.